Cas no 385420-52-0 (5-({4-amino-5,6-dimethylthieno2,3-dpyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-({4-amino-5,6-dimethylthieno2,3-dpyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine
• CAS No: 385420-52-0
• MF: C₁₇H₁₆N₆S₃
• MW: 400.544137954712
• CID: 6251792
• PubChem ID: 2138876
• Update Time: 2025-10-28

5-({4-amino-5,6-dimethylthieno2,3-dpyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-({4-amino-5,6-dimethylthieno2,3-dpyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine
• HMS1425D16
• IDI1_010413
• IFLab1_004658
• 385420-52-0
• AKOS002160892
• 5,6-dimethyl-2-(((5-(phenylamino)-1,3,4-thiadiazol-2-yl)methyl)thio)thieno[2,3-d]pyrimidin-4-amine
• 5-[({4-AMINO-5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-2-YL}SULFANYL)METHYL]-N-PHENYL-1,3,4-THIADIAZOL-2-AMINE
• SR-01000247577-1
• SR-01000247577
• F1137-0003

• Inchi： 1S/C17H16N6S3/c1-9-10(2)25-15-13(9)14(18)20-16(21-15)24-8-12-22-23-17(26-12)19-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,19,23)(H2,18,20,21)
• InChI Key： ARTKYHPYHOKIQS-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(N=2)SCC2=NN=C(NC3C=CC=CC=3)S2)C(C)=C1C

Computed Properties

• Exact Mass: 400.05985806g/mol
• Monoisotopic Mass: 400.05985806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-({4-amino-5,6-dimethylthieno2,3-dpyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine

Recent Advances in the Study of 5-({4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine (CAS: 385420-52-0)

The compound 5-({4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine (CAS: 385420-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The unique structural features of the molecule, including the thieno[2,3-d]pyrimidine and thiadiazole moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the interaction between this compound and its target proteins, providing a foundation for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant anti-proliferative effects against a range of cancer cell lines. Notably, its ability to modulate key signaling pathways such as PI3K/AKT and JAK/STAT has been well-documented. These findings suggest potential applications in oncology, particularly for cancers resistant to conventional therapies.

Further investigations into the pharmacokinetic properties of 5-({4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine have revealed favorable bioavailability and metabolic stability. However, challenges remain in optimizing its solubility and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance these properties while maintaining its therapeutic efficacy.

The compound's mechanism of action has also been linked to immunomodulatory effects, opening new avenues for its use in autoimmune diseases. Preliminary data from animal models indicate that it can effectively suppress inflammatory responses without significant toxicity, making it a candidate for further preclinical development.

In conclusion, 5-({4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}sulfanyl)methyl-N-phenyl-1,3,4-thiadiazol-2-amine represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and well-characterized mechanism of action position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.